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Compound of Interest

Compound Name: 2-Methyl-6-nitroanisole

Cat. No.: B171494 Get Quote

An In-depth Technical Guide to 2-Methyl-6-
nitroaniline
Disclaimer: This technical guide focuses on the physical and chemical properties of 2-Methyl-6-

nitroaniline. Initial searches for "2-Methyl-6-nitroanisole" yielded limited technical data,

suggesting a potential misidentification in the original query. 2-Methyl-6-nitroaniline is a

structurally similar and well-documented compound, and it is presumed that this is the

compound of interest for this detailed report.

This guide provides a comprehensive overview of the physical and chemical properties of 2-

Methyl-6-nitroaniline, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Structure
2-Methyl-6-nitroaniline, also known as 6-Nitro-o-toluidine or 2-Amino-3-nitrotoluene, is an

organic compound with the chemical formula C₇H₈N₂O₂.[1][2] It is characterized by an aniline

ring substituted with a methyl group and a nitro group.[2]

Table 1: Compound Identification
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Identifier Value

IUPAC Name 2-methyl-6-nitroaniline

CAS Number 570-24-1[1][2][3]

Molecular Formula C₇H₈N₂O₂[1][2]

Molecular Weight 152.15 g/mol [1][2][4][5]

SMILES Cc1cccc(c1N)--INVALID-LINK--=O[1]

InChI
1S/C7H8N2O2/c1-5-3-2-4-6(7(5)8)9(10)11/h2-

4H,8H2,1H3[1]

InChIKey FCMRHMPITHLLLA-UHFFFAOYSA-N[6]

Physical Properties
2-Methyl-6-nitroaniline is a solid at room temperature, appearing as a light yellow to orange or

brownish-red crystalline powder.[1][2]

Table 2: Physical Properties of 2-Methyl-6-nitroaniline

Property Value Source

Melting Point 93-96 °C [1]

Boiling Point 124 °C at 1 mmHg [1]

Solubility
Insoluble in water. Soluble in

organic solvents.
[7]

Appearance
Light yellow to Yellow to

Orange powder to crystal
[1]

Chemical Properties and Reactivity
2-Methyl-6-nitroaniline is a versatile chemical intermediate.[2] Its reactivity is influenced by the

presence of the amino, nitro, and methyl groups on the benzene ring.[2]
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Reactivity Profile: It is incompatible with acids, acid chlorides, acid anhydrides,

chloroformates, and strong oxidizing agents.[7]

Air and Water Reactions: The compound is sensitive to prolonged exposure to air and is

insoluble in water.[7]

It is widely used in the synthesis of azo dyes, pharmaceuticals, and as a reagent in analytical

chemistry.[2]

Experimental Protocols
Synthesis of 2-Methyl-6-nitroaniline
A common method for the synthesis of 2-Methyl-6-nitroaniline involves the nitration of 2-

methylaniline (o-toluidine) after protection of the amino group by acetylation, followed by

hydrolysis.[8][9]

Experimental Workflow for Synthesis
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Synthesis of 2-Methyl-6-nitroaniline

Step 1: Acetylation

Step 2: Nitration

Step 3: Hydrolysis

o-Toluidine

N-acetyl-o-toluidine

Acetic Anhydride

Nitrated Intermediate

Nitrating Agent
(e.g., HNO3/H2SO4)

2-Methyl-6-nitroaniline

Acidic or Basic
Hydrolysis

Click to download full resolution via product page

Synthesis workflow for 2-Methyl-6-nitroaniline.

Detailed Methodology:

Acetylation of o-Toluidine: o-Toluidine is reacted with acetic anhydride to protect the amino

group. The reaction is typically carried out at a controlled temperature.[10]

Nitration: The resulting N-acetyl-o-toluidine is then nitrated using a mixture of nitric acid and

sulfuric acid. The temperature of this step is carefully controlled to prevent over-nitration and

side reactions.[10]

Hydrolysis: The nitro-acetylated intermediate is hydrolyzed under acidic or basic conditions

to remove the acetyl group and yield 2-Methyl-6-nitroaniline.[10] The product can then be

purified by recrystallization.[8] An improved method involves separating the acetylation and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b171494?utm_src=pdf-body-img
https://www.chemicalbook.com/synthesis/2-methyl-6-nitroaniline.htm
https://www.chemicalbook.com/synthesis/2-methyl-6-nitroaniline.htm
https://www.chemicalbook.com/synthesis/2-methyl-6-nitroaniline.htm
https://wap.guidechem.com/question/how-to-prepare-2-methyl-6-nitr-id139393.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


nitration steps to better control the reaction temperature, leading to a higher purity product.

[9][11]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2-Methyl-6-

nitroaniline.

Table 3: Spectral Data for 2-Methyl-6-nitroaniline

Technique Key Features

¹H NMR
Spectral data is available and can be used for

structural confirmation.[6]

¹³C NMR
Provides information on the carbon skeleton of

the molecule.

IR Spectroscopy

Characteristic peaks for N-H, C-H (aromatic and

aliphatic), and N-O stretching vibrations are

expected.

Mass Spectrometry
The molecular ion peak would be observed at

m/z 152.[4]

Safety and Handling
2-Methyl-6-nitroaniline is classified as toxic if swallowed, in contact with skin, or if inhaled.[12] It

is also harmful to aquatic life with long-lasting effects.[12]

Handling Precautions:

Wear protective gloves, clothing, eye, and face protection.

Use only outdoors or in a well-ventilated area.

Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]

Wash thoroughly after handling.
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Do not eat, drink, or smoke when using this product.[12]

Storage:

Store in a cool, dark, and well-ventilated place.[1]

Keep the container tightly closed.

Applications
2-Methyl-6-nitroaniline is a significant intermediate in various industrial applications:

Dyes and Pigments: It is a precursor for the synthesis of azo dyes.[2]

Pharmaceuticals: It is used in the development of certain pharmaceutical compounds.[2]

Chemical Research: It serves as a building block in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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